Cas no 1258780-50-5 (9-Phenyl-3,6-bis[4-(1-phenylbenzimidazol-2-yl)phenyl]carbazole)

• Product Name: 9-Phenyl-3,6-bis[4-(1-phenylbenzimidazol-2-yl)phenyl]carbazole
• CAS No: 1258780-50-5
• MF: C₅₆H₃₇N₅
• MW: 779.926492452621
• MDL: MFCD31618148
• CID: 3043952
• PubChem ID: 354335214
• Update Time: 2025-09-20

9-Phenyl-3,6-bis[4-(1-phenylbenzimidazol-2-yl)phenyl]carbazole Chemical and Physical Properties

Names and Identifiers

• 9-Phenyl-3,6-bis[4-(1-phenylbenzimidazol-2-yl)phenyl]carbazole
• P2330
• T71664
• 3,6-Bis[4-(1-phenyl-1H-benzoimidazole-2-yl)phenyl]-9-phenyl-9H-carbazole
• 9-phenyl-3,6-bis[4-(1-phenyl-1,3-benzodiazol-2-yl)phenyl]carbazole
• 9-phenyl-3,6-bis(4-(1-phenyl-1H-benzo[d]imidazol-2-yl)phenyl)-9H-carbazole
• AKOS037478210
• SCHEMBL17523195
• 9-Phenyl-3,6-bis(4-(1-phenyl-1H-benzo[d]imidazol-2-yl)
• MFCD31618148
• HS-8127
• 1258780-50-5
• 9-Phenyl-3,6-bis[4-(1-phenyl-1H-benzimidazol-2-yl)phenyl]-9H-carbazole
• 9-phenyl-3,6-bis[4-(1-phenyl-1H-1,3-benzodiazol-2-yl)phenyl]-9H-carbazole

• MDL： MFCD31618148
• Inchi： 1S/C56H37N5/c1-4-14-44(15-5-1)59-51-34-32-42(38-24-28-40(29-25-38)55-57-49-20-10-12-22-53(49)60(55)45-16-6-2-7-17-45)36-47(51)48-37-43(33-35-52(48)59)39-26-30-41(31-27-39)56-58-50-21-11-13-23-54(50)61(56)46-18-8-3-9-19-46/h1-37H
• InChI Key： CWUOZRFIMAVZLO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC(C3C=CC(=CC=3)C3=NC4C=CC=CC=4N3C3C=CC=CC=3)=CC=2C2=CC(C3C=CC(=CC=3)C3=NC4C=CC=CC=4N3C3C=CC=CC=3)=CC=C12

Computed Properties

• Exact Mass: 779.30489620g/mol
• Monoisotopic Mass: 779.30489620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 61
• Rotatable Bond Count: 7
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 40.6

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209°C(lit.)
• Solubility: Insuluble (2.1E-10 g/L) (25 ºC),
• λmax: 317(CH2Cl2)(lit.)